6-Chloro-2-(3-formylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(3-formylphenyl)benzoic acid
• InChI: InChI=1S/C14H9ClO3/c15-12-6-2-5-11(13(12)14(17)18)10-4-1-3-9(7-10)8-16/h1-8H,(H,17,18)
• InChI Key: NHOIMHZGSBTKDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C(C(=CC=C2)Cl)C(=O)O)C=O
• Molecular Formula: C14H9ClO3
• DSSTOX Substance ID: DTXSID20688889
• Molecular Weight: 260.67 g/mol
• CAS RN: 1261902-62-8

Description

6-Chloro-2-(3-formylphenyl)benzoic acid, commonly known as 6-Cl-2-FBA, is an organic compound with a molecular weight of 214.56 g/mol. It is a derivative of benzoic acid and is composed of two benzene rings connected by a single carbon-carbon bond. 6-Cl-2-FBA is a white, crystalline solid with a melting point of 121-123°C. It is insoluble in water and has a low solubility in organic solvents such as ethanol and acetone.

Mechanism of Action

The mechanism of action of 6-Cl-2-FBA is not yet fully understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in the synthesis of fatty acids and other molecules. It is thought to inhibit the activity of fatty acid synthase, an enzyme involved in the production of fatty acids. Additionally, 6-Cl-2-FBA may also interfere with the activity of other enzymes involved in the synthesis of other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Cl-2-FBA are still largely unknown. However, some studies have suggested that the compound may have anti-inflammatory and antioxidant properties. Additionally, it has been suggested that 6-Cl-2-FBA may have a potential role in the treatment of certain diseases, such as cancer, diabetes, and Alzheimer’s disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Cl-2-FBA for laboratory experiments is its low cost and availability. Additionally, the compound is relatively stable and does not require special storage conditions. However, there are some limitations to using 6-Cl-2-FBA for laboratory experiments. For example, the compound has a low solubility in water, which can make it difficult to use in certain experiments. Additionally, the compound is toxic and should be handled with caution.

Future Directions

Despite its potential applications, there is still much to be learned about 6-Cl-2-FBA. Future research could focus on further investigating the biochemical and physiological effects of the compound, as well as its potential role in the treatment of certain diseases. Additionally, further research could focus on developing new synthesis methods and optimizing existing ones. Finally, further research could focus on developing new applications for the compound, such as in the production of pharmaceuticals and other organic compounds.

Synthesis Methods

6-Cl-2-FBA can be synthesized by an acid-catalyzed reaction between benzoic acid and chloroform. This reaction is carried out in an inert atmosphere at a temperature of 80-90°C. The reaction is complete when the reaction mixture turns yellow. The product can then be extracted and purified by recrystallization.

Scientific Research Applications

6-Cl-2-FBA has been extensively studied for its potential applications in scientific research. It has been used as a reagent in organic synthesis, as a precursor to various organic compounds. It has also been used in the synthesis of pharmaceuticals and other organic compounds. Furthermore, 6-Cl-2-FBA has been studied for its potential applications in biochemistry and molecular biology.